Cas no 1806461-96-0 (3-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one
• CAS No: 1806461-96-0
• MF: C₁₁H₇BrF₆O₂
• MW: 365.066503763199
• CID: 4793073
• Update Time: 2025-07-01

3-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C11H7BrF6O2/c12-4-3-8(19)6-1-2-9(20-11(16,17)18)7(5-6)10(13,14)15/h1-2,5H,3-4H2
• InChI Key： VACAJFBZFDQGAQ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C(F)(F)F)C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one

Professional Introduction to 3-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1806461-96-0)

3-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one, with the CAS number CAS No. 1806461-96-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its brominated aromatic ring system and distinct fluorinated substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of this compound includes a propionone backbone connected to a phenyl ring that is substituted with both trifluoromethoxy and trifluoromethyl groups. The presence of these fluorinated moieties is particularly noteworthy, as fluorine atoms are known to enhance the metabolic stability, lipophilicity, and binding affinity of pharmaceutical compounds. This feature has made derivatives of this structure attractive for drug development, particularly in the quest to design molecules with improved pharmacokinetic profiles.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents that leverage fluorinated aromatic systems. The compound 3-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one has emerged as a key building block in this endeavor. Its bromine substituent further enhances its utility as a synthetic intermediate, allowing for facile functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity to biological targets.

The significance of this compound is underscored by its application in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, recent studies have demonstrated its utility in generating inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The trifluoromethoxy and trifluoromethyl groups contribute to the compound's ability to modulate enzyme activity by influencing both steric hindrance and electronic properties at the binding site. This dual modulation capability is highly valued in medicinal chemistry, as it allows for fine-tuning of drug-like properties.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic profiles. The metabolic stability imparted by fluorine atoms can extend the half-life of drugs, reducing the frequency of dosing required for therapeutic efficacy. Additionally, fluorine substitution can enhance cell membrane permeability, facilitating better absorption and distribution within the body. These attributes have made compounds like 3-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one indispensable in the quest for next-generation therapeutics.

In academic research, this compound has been employed in studies exploring the impact of fluorination on molecular recognition processes. By comparing derivatives with varying fluorine substituents, researchers have gained insights into how these modifications influence interactions with biological targets. Such knowledge is crucial for designing drugs that not only bind tightly to their intended targets but also exhibit minimal off-target effects. The structural diversity afforded by compounds like 3-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one provides a rich foundation for such explorations.

The synthetic methodologies developed for this compound have also contributed to advancements in organic chemistry. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex aryl-propane frameworks. These methods are not only versatile but also scalable, making them suitable for industrial applications in drug manufacturing. The ability to synthesize such intricate structures with high precision underscores the importance of intermediates like 3-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one in modern synthetic chemistry.

Ongoing research continues to uncover new applications for this compound beyond its traditional roles in drug development. For example, its incorporation into materials science applications has shown promise due to its ability to impart specific electronic properties to polymers and nanoparticles. These properties can be harnessed for applications ranging from organic electronics to targeted drug delivery systems. The versatility of 3-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one highlights its potential across multiple scientific disciplines.

In conclusion, 3-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1806461-96-0) represents a cornerstone in modern pharmaceutical and materials science research. Its unique structural features and synthetic utility make it an invaluable tool for chemists and biologists alike. As research progresses, it is likely that new applications and derivatives will continue to emerge, further solidifying its importance in scientific innovation.